Cas no 2228975-56-0 (3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione)

• Product Name: 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione
• CAS No: 2228975-56-0
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• CID: 5947159
• PubChem ID: 165683804
• Update Time: 2025-06-11

3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione
• EN300-1726666
• 2228975-56-0

• Inchi： 1S/C12H8FNO3/c13-8-2-1-3-9-11(8)7(5-14-9)6-4-10(15)17-12(6)16/h1-3,5-6,14H,4H2
• InChI Key： FMQMPLZXIZVCJU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 233.04882128g/mol
• Monoisotopic Mass: 233.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.2Ų

Additional information on 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione

Introduction to 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione (CAS No: 2228975-56-0)

3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione, identified by the Chemical Abstracts Service Number (CAS No) 2228975-56-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxolane dione class, characterized by its oxygen-containing five-membered ring structure, and incorporates a fluorinated indole moiety, which imparts unique electronic and steric properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of a fluoro-substituent at the 4-position of the indole ring is particularly noteworthy. Fluorine atoms are frequently employed in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In the context of 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione, the fluorine atom is expected to enhance the compound's lipophilicity and interact favorably with biological targets, potentially improving its therapeutic efficacy.

The indole scaffold is another key structural element with substantial biological relevance. Indole derivatives are well-documented for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of an indole group with an oxolane dione core in 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione suggests potential interactions with enzymes and receptors involved in critical biological pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated the investigation of such complex molecules. Studies indicate that the oxolane dione moiety can serve as a privileged scaffold for designing bioactive compounds due to its rigid structure and ability to adopt multiple conformations. The incorporation of a fluoro-substituted indole into this framework may lead to novel pharmacophores with enhanced binding properties.

Current research in medicinal chemistry emphasizes the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in various diseases. The structural features of 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione make it a candidate for designing PPI modulators. Specifically, the indole ring can interact with aromatic pockets in protein binding sites, while the fluorine atom can fine-tune interactions through halogen bonding or electrostatic effects.

Furthermore, the oxolane dione ring may provide steric hindrance that prevents non-specific binding, enhancing selectivity. This dual functionality—aromatic interaction via the indole ring and fluorine-mediated modulation—makes 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione an intriguing compound for further investigation.

In vitro studies have begun to explore the biological activity of 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione. Preliminary assays suggest potential inhibitory effects on certain enzymes implicated in inflammation and cancer progression. For instance, analogs with similar structural motifs have shown activity against cyclooxygenase (COX) enzymes and kinases, which are key targets in therapeutic intervention.

The fluorine substituent appears to play a critical role in these interactions. Fluorinated indoles have been reported to exhibit improved binding affinities due to favorable dipole interactions and hydrogen bonding capabilities. This feature is particularly relevant in designing drugs that require precise alignment within active sites.

Another area of interest is the metabolic stability of 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione. The oxolane dione ring introduces oxygen atoms that can influence how the compound is metabolized by cytochrome P450 enzymes. Understanding these metabolic pathways is essential for optimizing drug candidates for clinical use.

Recent computational studies have predicted that modifications around the oxolane dione core could enhance resistance to enzymatic degradation while maintaining bioactivity. Such insights are valuable for designing next-generation derivatives with improved pharmacokinetic profiles.

The synthesis of 3-(4-fluoro-1H-indol-3-yl)oxolane-2,5-dione presents unique challenges due to its complex heterocyclic structure. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Key steps involve constructing the oxolane dione ring followed by functionalization at the 4-position of the indole moiety with a fluorine atom.

Recent publications highlight novel synthetic routes that improve yield and purity while minimizing side reactions. These methodologies are crucial for producing sufficient quantities of compounds like 3-(4-fluoro-1H-indol-3-yloxolane)-2,5-dione for further biological testing.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and material science due to its structural versatility. For example, derivatives with modified fluorine substituents may exhibit herbicidal or fungicidal properties when incorporated into crop protection agents.

The growing interest in fluorinated heterocycles underscores their importance as building blocks in modern drug discovery. The combination of an indole ring with an oxolane dione core exemplifies how structural diversity can lead to novel bioactive molecules with therapeutic potential.

In conclusion, 3-(4-fluoro-lH-ind ol - 31 yl ) ox olan e - 25 -dion e ( CAS No: 2228975 -56 -0 ) represents a promising chemical entity with multifaceted applications . Its unique structural features , coupled with recent advances i n synthetic chemist ry and computational biology , position it as a valuable candidate for further exploration . As research progresses , this compo und holds promise f or contributing t o new therapeutic strategies across multiple disease areas . p >